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Compound of Interest

Compound Name: Trehalulose

An In-depth Technical Guide to Trehalulose: A Structural Isomer of Sucrose

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trehalulose is a naturally occurring disaccharide and a structural isomer of sucrose.[1][2]
Composed of a glucose and a fructose unit, it is found in small quantities in honey and is
notably present as the primary sugar in the honeydew of the silverleaf whitefly.[1][2] Unlike
sucrose, which features an a-1,2 glycosidic bond, trehalulose is characterized by a more
stable a-1,1 linkage between the glucose and fructose moieties.[3] This structural distinction
imparts unique physicochemical and physiological properties, including a lower glycemic index,
non-cariogenicity, and high resistance to crystallization.[1] These attributes position
trehalulose as a functional sweetener and a molecule of interest for applications in the food,
beverage, and pharmaceutical industries. This guide provides a comprehensive technical
overview of its chemistry, synthesis, metabolism, and functional applications.

Chemical Structure: Sucrose vs. Trehalulose

Sucrose and trehalulose share the same chemical formula (C12H22011), yet their structural
arrangement is fundamentally different, leading to distinct chemical behaviors.[4]

e Sucrose: The structure is a-D-glucopyranosyl-(1 — 2)-B-D-fructofuranoside. The glycosidic
bond links the anomeric carbon of glucose (C1) to the anomeric carbon of fructose (C2). This
linkage involves the reducing ends of both monosaccharides, making sucrose a non-
reducing sugar.
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o Trehalulose: The systematic name is 1-O-a-D-glucopyranosyl-D-fructose.[1] The glycosidic
bond is an a-1,1 linkage, connecting the anomeric carbon of glucose (C1) to the C1 carbon
of fructose.[3] Because the anomeric carbon of the fructose unit is not involved in this bond,
trehalulose is a reducing sugar.[1][2] In solution, the fructose component of trehalulose
exists predominantly in the pyranose form.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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